- A fluorescence polarization activity-based protein profiling assay in the discovery of potent, selective inhibitors for human nonlysosomal glucosylceramidaseJournal of the American Chemical Society, 2017, 139(40), 14192-14197,
Cas no 91809-67-5 ( 6-TAMRA )
6-tamra is a fluorophore widely used in the preparation of fluorescent antibodies and avidin derivatives for immunohistochemistry. Storage method: avoid light
6-TAMRA structure
6-TAMRA Properties
Names and Identifiers
-
- 6-Carboxytetramethylrhodamine
- 6-TAMRA
- 4-carboxy-3-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
- 9-(2,5-Dicarboxyphenyl)-3,6-bis(dimethylamino)xanthylium
- N,N,N',N'-Tetramethyl-6-carboxyrhodamine
- N,N,N′,N′-Tetramethyl-6-carboxyrhodamine
- 6-TAMRA
- DA-70294
- PD012482
- J-100076
- 2-[3,6-Bis(dimethylamino)xanthylium-9-yl]-4-carboxybenzoate
- COCMHKNAGZHBDZ-UHFFFAOYSA-N
- MFCD01073638
- 2814525-94-3
- 4-carboxy-2-[6-(dimethylamino)-3-(dimethyliminiumyl)-3H-xanthen-9-yl]benzoate
- HY-15943
- EN300-20239123
- DTXCID90327359
- AKOS026673955
- 91809-67-5
- SY078324
- 6-TAMRA Acid
- 2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-carboxybenzoate
- 6-CTMR
- 6-Carboxytetramethylrhodamine, BioReagent, suitable for fluorescence, >=90% (HPLC)
- 6-carboxy-tetramethylrhodamine
- 9-(2,5-dicarboxyphenyl)-3,6-bis(dimethylamino)-xanthylium, inner salt
- SCHEMBL25343641
- BS-17838
- F12263
- LCZC106
- DTXSID80376331
- 6-Carboxytetramethyl Rhodamine, 90%
- +Expand
-
- MFCD31923282
- COCMHKNAGZHBDZ-UHFFFAOYSA-N
- 1S/C25H22N2O5/c1-26(2)15-6-9-18-21(12-15)32-22-13-16(27(3)4)7-10-19(22)23(18)20-11-14(24(28)29)5-8-17(20)25(30)31/h5-13H,1-4H3,(H-,28,29,30,31)
- O=C(C1C(C2=C3C(C=C(N(C)C)C=C3)=[O+]C3C2=CC=C(N(C)C)C=3)=CC(C(O)=O)=CC=1)[O-]
Computed Properties
- 430.15300
- 1
- 6
- 5
- 430.15287181g/mol
- 32
- 875
- 0
- 0
- 0
- 0
- 0
- 1
- 3.2
- 92.9Ų
Experimental Properties
- 3.72780
- 97.05000
- No data available
- NA
- No data available
- No data available
- DMSO: soluble
- No data available
- Sensitive to light and stored in air
- 1.2310
6-TAMRA Price
6-TAMRA Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Acetic acid ; overnight, reflux
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Solvents: Chloroform , Dimethylformamide ; 3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt
Reference
- Practical Synthesis of Isomerically Pure 5- and 6-Carboxytetramethylrhodamines, Useful Dyes for DNA ProbesBioconjugate Chemistry, 2009, 20(8), 1673-1682,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Oxygen Solvents: 2,2,2-Trifluoroethanol , Water ; 48 h, 22 °C → 80 °C
Reference
- Scalable Regioselective Synthesis of Rhodamine DyesOrganic Letters, 2016, 18(20), 5316-5319,
Synthetic Circuit 4
Reaction Conditions
1.1 Catalysts: Cupric chloride Solvents: Methanol , Tetrahydrofuran ; 1 h, 50 °C
1.2 Reagents: Sodium hydroxide ; 30 min, 50 °C
1.2 Reagents: Sodium hydroxide ; 30 min, 50 °C
Reference
- From Spirolactam Mixtures to Regioisomerically Pure 5- and 6-Rhodamines: A Chemodosimeter-Inspired StrategyOrganic Letters, 2012, 14(8), 2014-2017,
6-TAMRA Raw materials
- 2-Amino-3′,6′-bis(dimethylamino)-2,3-dihydro-3-oxospiro[1H-isoindole-1,9′-[9H]xanthene]-6-carboxylic acid hydrazide
- 5-Isobenzofurancarboxylic acid, 1,3-dihydro-3-hydroxy-1-oxo-
- Trimellitic Anhydride
- 1,4-Benzenedicarboxylic acid, 2-[4-(dimethylamino)-2-hydroxybenzoyl]-
- 3-(Dimethylamlno)phenol
6-TAMRA Preparation Products
6-TAMRA Suppliers
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:91809-67-5)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:91809-67-5)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:91809-67-5)
A LA DING
anhua.mao@aladdin-e.com
6-TAMRA Related Literature
-
Daniele Merli,Sonia La Cognata,Federica Balduzzi,Ana Miljkovic,Lucio Toma,Valeria Amendola New J. Chem. 2018 42 15460
-
Daniele Merli,Sonia La Cognata,Federica Balduzzi,Ana Miljkovic,Lucio Toma,Valeria Amendola New J. Chem. 2018 42 15460
-
Samuel Baer,Julie Nigro,Mariusz P. Madej,Rebecca M. Nisbet,Randy Suryadinata,Gregory Coia,Lisa P. T. Hong,Timothy E. Adams,Charlotte C. Williams,Stewart D. Nuttall Org. Biomol. Chem. 2014 12 2675
-
Yunchang Xie,Sifan Jiang,Fei Xia,Xiongwei Hu,Haisheng He,Zongning Yin,Jianping Qi,Yi Lu,Wei Wu J. Mater. Chem. B 2016 4 4040
-
Hemant Sharma,Navneet Kaur,Amanpreet Singh,Anil Kuwar,Narinder Singh J. Mater. Chem. C 2016 4 5154
-
Xiaorong Li,Yutong Shao,Shibo Lv,Jiarui Tian,Daoyuan Zheng,Jitao Song,Fengling Song Dalton Trans. 2021 50 5624
-
Lianjiang Tan,Yazhi Liu,Xiaowei Li,Xin-Yan Wu,Bing Gong,Yu-Mei Shen,Zhifeng Shao Chem. Commun. 2016 52 2549
-
N. A. Timofeyeva,O. S. Fedorova Mol. BioSyst. 2016 12 3435
-
Lianjiang Tan,Yazhi Liu,Qinglai Yang,Xiaowei Li,Xin-Yan Wu,Bing Gong,Yu-Mei Shen,Zhifeng Shao Chem. Commun. 2016 52 954
-
Sebastian K?hling,Joanna Blaszkiewicz,Gloria Ruiz-Gómez,María Isabel Fernández-Bachiller,Katharina Lemmnitzer,Nydia Panitz,Annette G. Beck-Sickinger,Jürgen Schiller,M. Teresa Pisabarro,J?rg Rademann Chem. Sci. 2019 10 866
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:91809-67-5)6-Carboxytetramethylrhodamine
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:91809-67-5) 6-TAMRA
99%/99%/99%
250mg/1g/5g
190.0/590.0/709.0